5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C14H14N6OS.C2H2O4/c1-9-17-11(8-22-9)7-20-5-10(6-20)14-18-13(19-21-14)12-15-3-2-4-16-12;3-1(4)2(5)6/h2-4,8,10H,5-7H2,1H3;(H,3,4)(H,5,6)
• InChI Key: TVRFEWMVTBLQOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CC(C2)C3=NC(=NO3)C4=NC=CC=N4.C(=O)(C(=O)O)O
• Molecular Formula: C16H16N6O5S
• Molecular Weight: 404.4 g/mol

Description

5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C16H16N6O5S and its molecular weight is 404.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Parallel Liquid-Phase Synthesis : A study by Borisov et al. (2009) detailed the parallel liquid-phase synthesis method for creating libraries of substituted 3-(methylthio)-5-(amino)-4-([1,2,4]oxadiazol-5-yl)-1H-pyrazoles and related compounds, indicating a method for efficient synthesis of complex molecules like the one (Borisov et al., 2009).

• Synthesis of Derivatives : Pivazyan et al. (2019) described the synthesis of new derivatives containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring in addition to the pyrimidine fragment, which is relevant to the compound of interest (Pivazyan et al., 2019).

Biological and Catalytic Activities

• Antimicrobial Activity : Sindhu et al. (2013) explored the in vitro growth effect of similar compounds on microorganisms causing microbial infections, which might hint at potential biomedical applications (Sindhu et al., 2013).

• Catalysis of Suzuki Reactions : A study by Bumagin et al. (2017) showed that compounds combining azole heterocycles, similar to the compound , formed palladium complexes that exhibited high catalytic activity in Suzuki reactions in aqueous media, suggesting potential applications in chemical synthesis (Bumagin et al., 2017).

Corrosion Inhibition

• Corrosion Inhibition Properties : Ammal et al. (2018) investigated the corrosion inhibition ability of 1,3,4-oxadiazole derivatives, related to the compound of interest, towards mild steel in sulfuric acid, which may indicate its potential use in material science and engineering (Ammal et al., 2018).